
Essential Safety and Operational Guide for 1-
Iodononane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Iodononane

Cat. No.: B046442 Get Quote

This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and detailed operational and disposal plans for handling 1-
Iodononane in a laboratory setting. The information is tailored for researchers, scientists, and

drug development professionals to ensure safe and compliant handling of this chemical.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Iodononane.
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Property Value Source

Molecular Formula C9H19I [1]

Molecular Weight 254.15 g/mol [1]

Appearance Clear, colorless liquid [2]

Boiling Point 107-108 °C at 8 mmHg [3]

Density 1.288 g/mL at 25 °C [3]

Flash Point 85 °C (185 °F) - closed cup [3][4]

Hazards

Combustible liquid, Skin

corrosion/irritation (Category

2), Serious eye damage/eye

irritation (Category 2), Specific

target organ toxicity — single

exposure (Category 3,

Respiratory system)

[1][5]

Operational Plan for Handling 1-Iodononane
A systematic approach is critical to safely handle 1-Iodononane. The following step-by-step

plan outlines the procedures for pre-handling, handling, and post-handling activities.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of 1-Iodononane to be used, potential for exposure, and emergency

procedures.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.[6]

All handling of 1-Iodononane must be performed within the fume hood.

Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all

required PPE for integrity. This includes checking gloves for tears and ensuring safety

goggles provide a complete seal.[6]
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Spill Kit: Have a spill kit readily available that is appropriate for handling combustible and

irritating liquids. The kit should contain an inert absorbent material such as sand, silica gel, or

universal binder.[5]

Recommended Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Iodononane:

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] A face

shield should be worn over safety goggles if there is a splash hazard.[7]

Hand Protection: Wear appropriate chemical-resistant gloves.[5] Nitrile or neoprene gloves

are suitable options.[6] Inspect gloves before each use and change them immediately if

contaminated.

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[7] For larger

quantities or procedures with a higher risk of splashing, a chemical-resistant apron should be

worn over the lab coat.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[5] If there is a risk of inhaling vapors or aerosols, or if working outside of a fume hood is

unavoidable, a NIOSH-approved respirator with an appropriate filter for organic vapors is

necessary.[3]

Handling Procedure
Work Area Preparation: Designate a specific area within the chemical fume hood for handling

1-Iodononane. Cover the work surface with absorbent, disposable bench paper.[6]

Dispensing: When transferring or dispensing the liquid, do so slowly to avoid splashing. Use

a properly calibrated pipette or a graduated cylinder.

In Solution: When preparing solutions, add the 1-Iodononane slowly to the solvent to avoid

splashing.[6]

Heating: Keep away from open flames, hot surfaces, and sources of ignition as 1-
Iodononane is a combustible liquid.[5] If heating is required, use a controlled heating
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mantle, oil bath, or a similar apparatus.

Post-Handling and Cleanup
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

(e.g., ethanol or acetone) followed by soap and water. Dispose of the contaminated wipes as

hazardous waste.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5]

Storage: Store 1-Iodononane in a tightly closed container in a dry, cool, and well-ventilated

place.[5] Protect from direct sunlight and keep away from heat, sparks, and flame.[5] It is

incompatible with strong oxidizing agents and strong bases.[5][8]

Disposal Plan
Proper disposal of 1-Iodononane and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Liquid Waste: Collect all unused 1-Iodononane and solutions containing it in a dedicated,

properly labeled, and sealed hazardous waste container. The container should be

compatible with halogenated organic compounds.

Solid Waste: All contaminated materials, including gloves, disposable lab coats, bench

paper, and spill cleanup materials, must be collected in a separate, clearly labeled

hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "1-Iodononane," and a clear description of the contents.

Storage of Waste: Store hazardous waste containers in a designated, secondary

containment area away from incompatible materials.

Disposal: Dispose of the waste through an approved waste disposal plant.[5] Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC250070250&productDescription=1-IODONONANE%2C+99%25+25ML1-IODON&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC250070250&productDescription=1-IODONONANE%2C+99%25+25ML1-IODON&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250070250&productDescription=1-IODONONANE%2C+99%25+25ML1-IODON&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250070250&productDescription=1-IODONONANE%2C+99%25+25ML1-IODON&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7688159.htm
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC250070250&productDescription=1-IODONONANE%2C+99%25+25ML1-IODON&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ensure complete and accurate classification and disposal.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 1-Iodononane in a

laboratory setting.
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Workflow for Handling 1-Iodononane

1. Pre-Handling

2. Handling (in Fume Hood)

3. Post-Handling

Conduct Risk Assessment

Inspect PPE

Prepare Fume Hood

Ensure Spill Kit is Available

Prepare Work Area

Dispense 1-Iodononane

Perform Experiment

Decontaminate Work Area

Segregate and Dispose of Waste

Wash Hands Thoroughly

Store Unused Chemical

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Iodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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